Cas no 1339743-21-3 (6,8-Dibromo-2-chloroquinoline)

• Product Name: 6,8-Dibromo-2-chloroquinoline
• CAS No: 1339743-21-3
• MF: C₉H₄Br₂ClN
• MW: 321.39575958252
• CID: 5717478
• PubChem ID: 64207848
• Update Time: 2025-11-03

6,8-Dibromo-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 1339743-21-3
• EN300-1197925
• 6,8-dibromo-2-chloroquinoline
• CS-0300048
• AKOS013527991
• 6,8-Dibromo-2-chloroquinoline

• Inchi： 1S/C9H4Br2ClN/c10-6-3-5-1-2-8(12)13-9(5)7(11)4-6/h1-4H
• InChI Key： QDLGZISHHUTZDI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=CC=C(N=C21)Cl)Br

Computed Properties

• Exact Mass: 320.83785g/mol
• Monoisotopic Mass: 318.83990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 6,8-Dibromo-2-chloroquinoline

Professional Introduction to 6,8-Dibromo-2-chloroquinoline (CAS No. 1339743-21-3)

6,8-Dibromo-2-chloroquinoline, with the chemical formula C₉H₄Br₂ClN, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The presence of multiple halogen atoms, specifically bromine and chlorine substituents, enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>CAS number 1339743-21-3 uniquely identifies this compound and ensures consistency in its documentation and communication across scientific communities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 6,8-Dibromo-2-chloroquinoline stands out due to its structural complexity and the potential for further functionalization.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with enhanced efficacy and reduced side effects. The halogenated quinolines, such as 6,8-Dibromo-2-chloroquinoline, have been particularly intriguing due to their ability to interact with biological targets in unique ways. For instance, studies have shown that the bromine and chlorine atoms can act as pharmacophores, influencing the compound's binding affinity and metabolic stability.

One of the most compelling aspects of 6,8-Dibromo-2-chloroquinoline is its versatility in synthetic chemistry. The halogen atoms provide multiple sites for functional group transformations, allowing chemists to modify the molecule in various ways. This flexibility has enabled researchers to explore its potential in drug discovery by creating analogs with tailored properties. For example, replacing one of the bromine atoms with another functional group can lead to new compounds with distinct biological activities.

The pharmacological profile of 6,8-Dibromo-2-chloroquinoline has been a subject of intense investigation. Preliminary studies suggest that it may exhibit potent activity against certain resistant strains of bacteria and viruses. This is particularly relevant in today's landscape where antibiotic resistance and viral infections pose significant global health challenges. The compound's ability to disrupt essential biological pathways in pathogens makes it a promising candidate for further development.

In addition to its antimicrobial properties, 6,8-Dibromo-2-chloroquinoline has shown potential in anticancer research. Quinoline derivatives are known to interfere with DNA replication and cell proliferation in cancer cells. The halogenated version of quinoline may enhance these effects by improving cell membrane permeability or by inhibiting specific enzymes involved in tumor growth. Ongoing clinical trials are exploring the efficacy of similar compounds in treating various types of cancer.

The synthesis of 6,8-Dibromo-2-chloroquinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the halogen atoms at desired positions on the quinoline ring. These methods not only improve efficiency but also minimize unwanted byproducts.

The industrial production of 6,8-Dibromo-2-chloroquinoline is carefully monitored to ensure compliance with regulatory standards. Quality control measures are implemented at every stage of synthesis to guarantee consistency and safety. Manufacturers adhere to Good Manufacturing Practices (GMP) to ensure that the final product meets the highest standards for purity and potency.

The future prospects for 6,8-Dibromo-2-chloroquinoline are promising, with ongoing research aimed at expanding its therapeutic applications. Computational modeling and high-throughput screening techniques are being used to identify new derivatives with improved pharmacological properties. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, fostering innovation in drug discovery.

In conclusion, 6,8-Dibromo-2-chloroquinoline (CAS No. 1339743-21-3) is a versatile and potent compound with significant potential in pharmaceutical applications. Its unique structure and reactivity make it a valuable tool for researchers developing new treatments for infectious diseases and cancer. As scientific understanding continues to evolve, the therapeutic possibilities for this quinoline derivative are likely to expand further.